Cas no 178461-69-3 (2-Furancarboxylic acid,tetrahydro-, butyl ester, (2S)-)

• Product Name: 2-Furancarboxylic acid,tetrahydro-, butyl ester, (2S)-
• CAS No: 178461-69-3
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 112893
• PubChem ID: 11275284
• Update Time: 2025-04-18

2-Furancarboxylic acid,tetrahydro-, butyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,tetrahydro-, butyl ester, (2S)-
• butyl (2S)-oxolane-2-carboxylate
• 2-Furancarboxylicacid, tetrahydro-, butyl ester, (S)-
• AG-E-28664
• Butyl (S)-tetrahydrofuran-2-carboxylate
• CTK4D6792
• (S)-(-)-TETRAHYDRO-2-FUROIC ACID BUTYL ESTER
• DTXSID30460815
• 178461-69-3
• SCHEMBL17361189

• Inchi： 1S/C9H16O3/c1-2-3-6-12-9(10)8-5-4-7-11-8/h8H,2-7H2,1H3/t8-/m0/s1
• InChI Key： HISPCZJMPXQANI-QMMMGPOBSA-N
• SMILES： O1CCC[C@H]1C(=O)OCCCC

Computed Properties

• Exact Mass: 172.11000
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 1.50870